1-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine

• IUPAC Name: 2-methyl-4-[[4-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]methyl]-1,3-thiazole
• InChI: InChI=1S/C20H26F3N5S/c1-15-24-16(14-29-15)13-26-7-5-17(6-8-26)27-9-11-28(12-10-27)19-4-2-3-18(25-19)20(21,22)23/h2-4,14,17H,5-13H2,1H3
• InChI Key: TVHLBNUJAKWLHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CN2CCC(CC2)N3CCN(CC3)C4=CC=CC(=N4)C(F)(F)F
• Molecular Formula: C20H26F3N5S
• Molecular Weight: 425.5 g/mol
• CAS No.: 2034235-35-1

Description

1-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine is a useful research compound. Its molecular formula is C20H26F3N5S and its molecular weight is 425.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

A series of thiazolidinone derivatives, including structures similar to the compound of interest, were synthesized and evaluated for antimicrobial activity against a range of bacteria and fungi. These compounds have shown significant biological activity, suggesting their potential in developing new antimicrobial agents (Patel, Kumari, & Patel, 2012). Additionally, another study focused on synthesizing thiazolidinone derivatives for antimicrobial evaluation, highlighting the compound's role in the development of agents against bacterial and fungal infections (Patel, Kumari, & Patel, 2012).

Antiproliferative Effects

Compounds structurally related to the chemical have been synthesized and tested for their antiproliferative activity against various human cancer cell lines. The study suggests some derivatives exhibit promising anticancer properties, indicating potential therapeutic applications in cancer treatment (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

Antitumor Activity

A research effort involving the synthesis of pyrimidine derivatives containing the benzothiazole moiety, which relates closely to the compound of interest, demonstrated moderate to strong antitumor activities against various cancer cells. This finding underscores the compound's potential utility in developing new antitumor drugs (Li, Meng, Zhang, Zhou, Shan, Liu, & Zhang, 2020).

Insecticidal Properties

In the realm of agriculture, derivatives of the compound have been synthesized and assessed for their insecticidal activity against the cotton leafworm, Spodoptera littoralis. This application is crucial for developing new, more effective agricultural pesticides (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. This compound is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients . TFMP derivatives are used in the protection of crops from pests and also in the pharmaceutical and veterinary industries .

Mode of Action

The biological activities of tfmp derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Biochemical Pathways

Tfmp derivatives have been found to have significant impacts in the agrochemical and pharmaceutical industries, suggesting that they may interact with a variety of biochemical pathways .

Result of Action

Given the use of tfmp derivatives in the agrochemical and pharmaceutical industries, it can be inferred that these compounds may have significant biological activities .

Future Directions

It is expected that many novel applications of TFMP will be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic.